Cas no 1214373-07-5 (5-Fluoro-3-(4-fluorophenyl)pyridin-2-amine)

• Product Name: 5-Fluoro-3-(4-fluorophenyl)pyridin-2-amine
• CAS No: 1214373-07-5
• MF: C₁₁H₈F₂N₂
• MW: 206.191429138184
• CID: 4925817
• Update Time: 2025-09-23

5-Fluoro-3-(4-fluorophenyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-3-(4-fluorophenyl)pyridin-2-amine
• 5-Fluoro-3-(4-fluorophenyl)pyridin-2-amine

• Inchi： 1S/C11H8F2N2/c12-8-3-1-7(2-4-8)10-5-9(13)6-15-11(10)14/h1-6H,(H2,14,15)
• InChI Key： PEGBVGIPPYEPID-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=C1)C1C=CC(=CC=1)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9

Additional information on 5-Fluoro-3-(4-fluorophenyl)pyridin-2-amine

Research Brief on 5-Fluoro-3-(4-fluorophenyl)pyridin-2-amine (CAS: 1214373-07-5): Recent Advances and Applications

The compound 5-Fluoro-3-(4-fluorophenyl)pyridin-2-amine (CAS: 1214373-07-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile scaffold in drug discovery. This research brief synthesizes the latest findings on its synthesis, biological activity, and therapeutic applications, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 5-Fluoro-3-(4-fluorophenyl)pyridin-2-amine as a key intermediate in the development of kinase inhibitors, particularly those targeting oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The compound's unique fluorinated structure enhances its binding affinity and metabolic stability, making it a promising candidate for further optimization.

In addition to its oncological applications, research has explored its potential in central nervous system (CNS) disorders. A preclinical study conducted by researchers at the University of Cambridge revealed that derivatives of 5-Fluoro-3-(4-fluorophenyl)pyridin-2-amine exhibit selective inhibition of monoamine oxidase B (MAO-B), an enzyme associated with neurodegenerative diseases such as Parkinson's. The study, published in ACS Chemical Neuroscience, underscores the compound's ability to cross the blood-brain barrier, a critical feature for CNS-targeted therapeutics.

The synthetic routes to 5-Fluoro-3-(4-fluorophenyl)pyridin-2-amine have also been refined in recent years. A 2022 patent (WO2022156789) describes a novel catalytic system for its efficient production, reducing byproducts and improving yield. This advancement is particularly relevant for industrial-scale manufacturing, addressing previous challenges in scalability and cost-effectiveness.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that while the compound exhibits favorable absorption and distribution profiles, its clearance rate may necessitate structural modifications for prolonged therapeutic effects. Ongoing research is focused on optimizing its pharmacokinetic properties while retaining its biological activity, as highlighted in a recent review in Bioorganic & Medicinal Chemistry Letters.

In conclusion, 5-Fluoro-3-(4-fluorophenyl)pyridin-2-amine represents a multifaceted tool in modern drug discovery, with applications spanning oncology and neurology. Its continued study holds promise for the development of next-generation therapeutics, particularly in areas with unmet medical needs. Future research should prioritize clinical translation and the exploration of its mechanism of action in greater detail.